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Compound of Interest

Compound Name: Benazolin

Cat. No.: B1667980

Benazolin: A Comprehensive Technical Guide

This technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, toxicological profile, and environmental fate of the herbicide Benazolin. The
information is intended for researchers, scientists, and professionals in drug development and
environmental science.

Chemical Structure and Identity

Benazolin is a selective, post-emergence herbicide belonging to the benzothiazole class of
compounds. Its systemic action mimics that of natural auxins, leading to uncontrolled growth
and subsequent death in susceptible broadleaf weeds.

Chemical Name (IUPAC): 2-(4-chloro-2-o0x0-1,3-benzothiazol-3-yl)acetic acid[1]
CAS Registry Number: 3813-05-6[1][2]

Chemical Formula: CoHeCINO3S[1][2]

Molecular Weight: 243.67 g/mol [1][2]

Chemical Structure:

Physicochemical Properties

The following table summarizes the key physicochemical properties of Benazolin.
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Property Value Reference
Melting Point 193 °C [3]
Boiling Point Decomposes before boiling

Water Solubility

500 mg/L at 20 °C

[3]

Vapor Pressure

1.0 x 104 mPa at 20 °C

pKa

3.04 -3.6

[3]

Log P (Octanol-Water Partition

Coefficient)

1.34

Toxicological Properties

The acute toxicity of Benazolin has been evaluated in various species. The following table

summarizes the reported LDso values.

. Route of
Species . . LDso Reference
Administration
Rat Oral 3000 mg/kg [3]
Mouse Oral 3200 mg/kg [3]

Environmental Fate

Benazolin is of moderate persistence in the environment. Its degradation in soil is primarily a

microbial process.

Environmental Parameter

Value

Reference

Soil Half-life (DTso)

14 - 100 days

[4]

The primary degradation pathway of Benazolin in soil involves the cleavage of the acetic acid

side chain, followed by the opening of the thiazoline ring.
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Experimental Protocols

The determination of the physicochemical and toxicological properties of chemical substances

like Benazolin follows internationally recognized guidelines, primarily those established by the

Organisation for Economic Co-operation and Development (OECD).

Physicochemical Properties

Melting Point (OECD 102): The melting point can be determined using several methods,
including the capillary tube method, hot-stage microscopy, or differential scanning
calorimetry (DSC).[2] For the capillary method, a small amount of the substance is packed
into a capillary tube and heated in a controlled manner. The temperature range over which
the substance melts is recorded.

Boiling Point (OECD 103): As Benazolin decomposes before boiling, standard boiling point
determination methods are not applicable. Decomposition is typically observed using
techniques like thermogravimetric analysis (TGA).[3]

Water Solubility (OECD 105): The flask method is suitable for determining the water solubility
of Benazolin.[4] A supersaturated solution of the substance in water is prepared and allowed
to equilibrate at a constant temperature. The concentration of the dissolved substance in the
aqueous phase is then determined by a suitable analytical method, such as high-
performance liquid chromatography (HPLC).

Vapor Pressure (OECD 104): The vapor pressure of Benazolin can be measured using the
vapor pressure balance method or the gas saturation method.[5][6] In the gas saturation
method, a stream of inert gas is passed over the substance at a known temperature and flow
rate until it is saturated with the vapor of the substance. The amount of substance
transported by the gas is then determined, from which the vapor pressure can be calculated.

Partition Coefficient (n-octanol/water) (OECD 107/117): The shake-flask method (OECD
107) or HPLC method (OECD 117) can be used. In the shake-flask method, a solution of the
substance in either n-octanol or water is shaken with the other immiscible solvent until
equilibrium is reached. The concentration of the substance in both phases is then measured
to determine the partition coefficient.
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Dissociation Constant (pKa) (OECD 112): The pKa of Benazolin can be determined by
potentiometric titration. A solution of the substance is titrated with a standard solution of a
strong acid or base, and the pH is monitored throughout the titration. The pKa is determined
from the titration curve.

Toxicological Properties

Acute Oral Toxicity (LDso) (OECD 420, 423, or 425): The acute oral toxicity is determined by
administering the substance to animals (typically rats or mice) via oral gavage. Several
approved procedures exist to minimize the number of animals used. These include the
Fixed-Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-
and-Down Procedure (OECD 425).[1] The animals are observed for a set period (e.g., 14
days) for signs of toxicity and mortality. The LDso value, the dose that is lethal to 50% of the
test animals, is then calculated.

Environmental Fate

Soil Half-Life (DTso): The degradation of Benazolin in soil is typically studied in laboratory
incubation experiments under controlled conditions of temperature, moisture, and light. The
soil is treated with a known concentration of Benazolin, and samples are taken at various
time intervals. The concentration of the parent compound is measured using an appropriate
analytical technique (e.g., LC-MS/MS). The time taken for the concentration to decrease by
50% (DTso) is then calculated from the degradation curve.

Degradation Pathway Analysis: To identify the degradation products of Benazolin, soil
samples from the degradation study are extracted and analyzed using advanced analytical
techniques such as liquid chromatography coupled with high-resolution mass spectrometry
(LC-HRMS). This allows for the identification and structural elucidation of the metabolites
formed during the degradation process.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the chemical structure of

Benazolin and its herbicidal activity, as well as its environmental fate.
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Caption: Relationship between Benazolin's structure, activity, and fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benazolin chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-properties
https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-properties
https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-properties
https://www.benchchem.com/product/b1667980#benazolin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

